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Compound of Interest

Compound Name: NF340

Cat. No.: B10770246 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of NF340 (CAS 202982-98-7). As comprehensive toxicological data and a specific Safety Data

Sheet (SDS) detailing disposal are not readily available, NF340 must be handled as a

potentially hazardous laboratory chemical. All disposal procedures should comply with your

institution's Environmental Health and Safety (EH&S) guidelines and local regulations.

Data Summary
Quantitative data for NF340 is limited. The table below summarizes key identifying information.

In the absence of specific toxicity data, a precautionary approach is mandatory.
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Property Information

Chemical Name

4,4′-(Carbonylbis(imino-3,1-(4-methyl-

phenylene)carbonylimino))bis(naphthalene-2,6-

disulfonic acid) tetrasodium salt

CAS Number 202982-98-7

Molecular Formula C₃₇H₂₆N₄Na₄O₁₅S₄

Molecular Weight 986.84 g/mol

Physical Form Solid

Known Hazards

The chemical, physical, and toxicological

properties have not been thoroughly

investigated. Treat as a potentially hazardous

substance.

Disposal Protocol
This protocol provides a step-by-step methodology for the safe disposal of NF340 waste. This

procedure is based on standard best practices for managing laboratory chemical waste.

Objective: To safely collect, store, and dispose of NF340 waste in compliance with safety

regulations.

Materials:

Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves, lab coat.

Designated hazardous waste container (chemically compatible, leak-proof, with a secure lid).

Hazardous waste label.

Secondary containment bin.

Procedure:

Preparation and PPE:
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Before handling, ensure the designated waste accumulation area is clean and

unobstructed.

Don appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

Waste Collection:

Carefully transfer waste NF340 (solid or in solution) into a designated hazardous waste

container.

Avoid creating dust if handling the solid form.

Do not mix NF340 with other waste streams unless compatibility is confirmed by your

institution's EH&S department. Incompatible chemicals can react violently or release toxic

gases.[1]

Ensure the container is not overfilled (a maximum of 90% capacity is recommended).

Container Management:

Securely close the lid of the waste container immediately after adding waste. Containers

must be kept closed at all times except when adding waste.[2][3]

Clean the exterior of the container to remove any contamination.

Labeling:

Attach a completed hazardous waste label to the container. The label must include:

The words "Hazardous Waste."

Full Chemical Name: "NF340" and its full chemical name.

CAS Number: 202982-98-7.

An indication of the hazards (e.g., "Caution: Toxicological Properties Not Fully

Investigated").

The name and contact information of the principal investigator or laboratory.
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The date waste was first added to the container (accumulation start date).

Interim Storage:

Store the labeled waste container in a designated "Satellite Accumulation Area" (SAA)

within the laboratory, at or near the point of generation.[1][3]

Place the container in a secondary containment bin to prevent spills.

Ensure the waste is segregated from incompatible materials, such as strong acids or

oxidizing agents.[1]

Final Disposal:

Once the container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EH&S) department to schedule a waste pickup.

Under no circumstances should NF340 be disposed of in the regular trash or poured down

the drain.[2]

Disposal Workflow Visualization
The following diagram illustrates the procedural workflow for the safe and compliant disposal of

NF340.
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Step 1: Preparation

Step 2: Waste Collection & Labeling

Step 3: Interim Storage

Step 4: Final Disposal
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Institutional EH&S

Professional Disposal

Click to download full resolution via product page

Caption: A step-by-step workflow for the proper laboratory disposal of NF340 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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